Cas no 75840-40-3 (N-(2-benzoyl-4-methylphenyl)-2-nitrobenzamide)

• Product Name: N-(2-benzoyl-4-methylphenyl)-2-nitrobenzamide
• CAS No: 75840-40-3
• MF: C₂₁H₁₆N₂O₄
• MW: 360.362745285034
• CID: 6407716
• PubChem ID: 3878620
• Update Time: 2025-10-28

N-(2-benzoyl-4-methylphenyl)-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-benzoyl-4-methylphenyl)-2-nitrobenzamide
• Benzamide, N-(2-benzoyl-4-methylphenyl)-2-nitro-
• Oprea1_838381
• SR-01000389587-1
• F0015-0027
• AKOS001586417
• SR-01000389587
• 75840-40-3
• EU-0033466

• Inchi： 1S/C21H16N2O4/c1-14-11-12-18(17(13-14)20(24)15-7-3-2-4-8-15)22-21(25)16-9-5-6-10-19(16)23(26)27/h2-13H,1H3,(H,22,25)
• InChI Key： UQHQNPCJGKWCRD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C=C(C)C=CC=1NC(C1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 360.11100700g/mol
• Monoisotopic Mass: 360.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 92Ų

Experimental Properties

• Density: 1.312±0.06 g/cm3(Predicted)
• Boiling Point: 504.1±50.0 °C(Predicted)
• pka: 11.86±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-benzoyl-4-methylphenyl)-2-nitrobenzamide

N-(2-Benzoyl-4-Methylphenyl)-2-Nitrobenzamide: A Comprehensive Overview

The compound N-(2-benzoyl-4-methylphenyl)-2-nitrobenzamide, identified by the CAS number 75840-40-3, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines aromatic rings, amide functionalities, and nitro groups, making it a versatile building block for advanced chemical synthesis.

Recent studies have highlighted the potential of N-(2-benzoyl-4-methylphenyl)-2-nitrobenzamide in drug discovery and development. Its structure allows for strong intermolecular interactions, which are crucial for designing bioactive molecules with high affinity for specific targets. Researchers have explored its role in inhibiting key enzymes involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's, demonstrating its promise as a lead compound for therapeutic agents.

In the realm of materials science, this compound has been utilized as a precursor for the synthesis of advanced polymers and hybrid materials. Its ability to form stable amide bonds makes it an ideal candidate for constructing high-performance materials with tailored mechanical and thermal properties. Recent advancements in polymer chemistry have leveraged this compound to develop self-healing polymers, which exhibit remarkable resilience under stress.

The synthesis of N-(2-benzoyl-4-methylphenyl)-2-nitrobenzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of a nitro group introduces electron-withdrawing effects, enhancing the reactivity of the molecule in various chemical transformations. This property has been exploited in the development of novel catalysts for industrial processes, such as olefin oxidation and cross-coupling reactions.

Moreover, this compound has found applications in analytical chemistry as a sensitive probe for detecting trace amounts of metal ions in complex matrices. Its high selectivity and sensitivity make it an invaluable tool in environmental monitoring and quality control processes across industries.

Recent research has also focused on the green synthesis of N-(2-benzoyl-4-methylphenyl)-2-nitrobenzamide, utilizing eco-friendly solvents and biocatalysts to minimize environmental impact. This approach aligns with global efforts to promote sustainable chemistry practices and reduce reliance on hazardous chemicals.

In conclusion, N-(2-benzoyl-4-methylphenyl)-2-nitrobenzamide stands as a testament to the ingenuity of modern chemical research. Its diverse applications across multiple disciplines underscore its importance as a key compound in contemporary science and technology. As research continues to uncover new potentials, this compound is poised to play an even greater role in shaping the future of chemistry and its allied fields.